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Compound of Interest

Compound Name: 2-Butynoic acid

Cat. No.: B104180

An In-depth Technical Guide on the Physical Properties of Tetrolic Acid: Melting and Boiling
Points

This technical guide provides a comprehensive overview of the key physical properties of
tetrolic acid (IUPAC name: but-2-ynoic acid), with a specific focus on its melting and boiling
points. The information is intended for researchers, scientists, and professionals in the field of
drug development and chemical synthesis. This document summarizes critical data, details
experimental protocols for property determination, and presents a visual workflow for these
procedures.

Core Physical and Chemical Properties

Tetrolic acid is a short-chain unsaturated carboxylic acid with the chemical formula C4H402.[1]
2131415161 71[8]1[9][10] It presents as a white crystalline solid and is known to exist in two
polymorphic crystalline forms.[1] The compound is highly soluble in polar solvents such as
water and ethanol and can be recrystallized from non-polar solvents like hexane or toluene.[1]
A notable characteristic of tetrolic acid is its tendency to sublime at temperatures exceeding
20°C, necessitating storage in a sealed container, preferably refrigerated.[1]

Quantitative Data: Melting and Boiling Points

The melting and boiling points of tetrolic acid have been reported across various sources.
These values are crucial for its purification, handling, and application in synthetic chemistry.
The data is summarized in the table below for clear comparison.
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Physical Property Reported Value Source(s)
Melting Point 75.0-78.0 °C

76-77°C (516t

77.0°C [7]

78 °C [1]

78 - 80 °C (literature value) [2][12]

Boiling Point 200 - 203 °C [4]

203 °C [1][5]16]

476.2 K (203.05 °C) [13]

Molar Mass 84.07 g/mol [21[31[4115]161[1.0]
84.074 g-mol~* [1]

CAS Number 590-93-2 (L1213 718119][10][14]

Experimental Protocols for Determination

The following sections detail the standard laboratory methodologies for determining the melting
and boiling points of a solid organic compound like tetrolic acid.

Melting Point Determination (Capillary Method)

This method relies on observing the temperature range over which the solid-to-liquid phase
transition occurs for a small sample contained within a capillary tube. The sharpness of the
melting range is a reliable indicator of the compound's purity.[15][16]

Apparatus:
» Melting point apparatus (e.g., Mel-Temp or Thiele tube)
e Capillary tubes (sealed at one end)

o Thermometer (calibrated)
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e Mortar and pestle

e Heating bath fluid (e.g., mineral oil or silicone oll) if using a Thiele tube

Procedure:

Sample Preparation: Ensure the tetrolic acid sample is completely dry.[17] If the crystals are
not fine, gently pulverize a small amount to a fine powder using a mortar and pestle.[18]

o Capillary Tube Loading: Invert a capillary tube and press the open end into the powdered
sample. A small amount of solid will be forced into the tube.[17]

o Sample Packing: Tap the sealed end of the capillary tube gently on a hard surface, or drop it
through a long glass tube, to pack the solid tightly into the bottom. The packed sample height
should be approximately 1-2 mm.[15][17][18][19]

e Apparatus Setup:

o Digital Apparatus: Place the capillary tube into the designated slot in the melting point
apparatus.[16]

o Thiele Tube: Secure the capillary tube to the thermometer using a rubber band or wire,
ensuring the sample is aligned with the thermometer bulb. Insert this assembly into the
Thiele tube containing the heating oil.[17][18]

e Heating: Begin heating the apparatus. A moderate heating rate can be used initially, but it
should be slowed to 1-2°C per minute as the temperature approaches the expected melting
point.[17][19]

e Observation and Data Recording: Record the temperature at which the first droplet of liquid
becomes visible (T1).[16][19] Continue heating slowly and record the temperature at which
the entire sample has completely melted into a clear liquid (T2).[16][19] The melting point is
reported as the range T1 - T2.

Boiling Point Determination (Thiele Tube Method)

Since tetrolic acid is a solid at room temperature, its boiling point is determined by heating it to
its liquid state and then identifying the temperature at which its vapor pressure equals the
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atmospheric pressure.[20]

Apparatus:

Thiele tube or a beaker for an oil bath

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating source (e.g., Bunsen burner)

High-temperature heating fluid

Procedure:

Sample Preparation: Place a sufficient amount of solid tetrolic acid into the small test tube to
create a liquid column of about 2-3 cm upon melting.

Capillary Inversion: Place a capillary tube, with its sealed end pointing upwards, into the test
tube containing the sample.[21]

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band, ensuring
the sample is level with the thermometer bulb.[20]

Heating: Clamp the assembly and immerse it in a Thiele tube or oil bath. The heat-transfer
fluid should be well above the level of the sample.[20] Heat the apparatus gently. As the
tetrolic acid melts and its temperature rises, a stream of bubbles will emerge from the open
end of the inverted capillary tube. This is due to the expansion of trapped air.[21]

Reaching the Boiling Point: Continue heating until a rapid and continuous stream of bubbles
emerges from the capillary. This indicates that the vapor pressure of the liquid has overcome
the atmospheric pressure.[21]

Observation and Data Recording: Remove the heat source and allow the apparatus to cool
slowly. The stream of bubbles will slow and eventually stop. The exact temperature at which
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the liquid begins to enter the capillary tube is the boiling point of the substance.[20][21]
Record this temperature and the ambient atmospheric pressure.

Visualization of Experimental Workflow

The logical flow of the experimental procedures for determining the melting and boiling points
of tetrolic acid is illustrated in the following diagram.
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Experimental Workflow for Physical Property Determination of Tetrolic Acid
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Caption: Workflow for determining the melting and boiling points of tetrolic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b104180#physical-properties-of-tetrolic-acid-melting-
and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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